Cas no 1804462-93-8 (Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate)

• Product Name: Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate
• CAS No: 1804462-93-8
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4861996
• Update Time: 2025-10-30

Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-16-7(15)4-5-3-6(11)14-8(10(12)13)9(5)17-2/h3,10H,4H2,1-2H3
• InChI Key： DZFADBAYWPBZHP-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OC)=C(C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate

Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1804462-93-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate, identified by its CAS number 1804462-93-8, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core structure functionalized with bromo, difluoromethyl, and methoxy groups, has garnered significant attention due to its utility in the development of novel therapeutic agents.

The structural attributes of Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate make it an attractive building block for medicinal chemists. The presence of a bromine atom at the 6-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Additionally, the difluoromethyl group is known for its metabolic stability and ability to enhance binding affinity in biological targets, making it a preferred moiety in drug design.

In recent years, there has been a surge in research focusing on the development of small molecule inhibitors targeting various disease pathways. One notable area of interest is the inhibition of protein-protein interactions (PPIs), which play a crucial role in numerous biological processes. Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate has been employed as a key intermediate in the synthesis of molecules designed to disrupt these interactions. For instance, studies have demonstrated its utility in generating potent inhibitors of kinases and other enzymes involved in cancer progression.

The methoxy group at the 3-position of the pyridine ring not only provides a handle for further chemical modification but also contributes to the overall electronic properties of the molecule. This feature is particularly advantageous when designing molecules that require specific interactions with biological targets, such as receptor binding or enzyme catalysis. The acetate ester functionality at the 4-position serves as a versatile leaving group, facilitating various transformations while maintaining structural integrity.

Advances in synthetic methodologies have further enhanced the applicability of Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate. Modern techniques, including flow chemistry and microwave-assisted synthesis, have enabled more efficient and scalable production processes. These innovations have not only improved yield but also reduced reaction times, making it more feasible to incorporate this compound into large-scale drug development programs.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have shown remarkable promise due to their diverse biological activities and favorable pharmacokinetic properties. Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate exemplifies this trend, serving as a cornerstone for numerous drug candidates targeting neurological disorders, inflammatory diseases, and infectious pathogens.

In conclusion, Methyl 6-bromo-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1804462-93-8) represents a critical intermediate in modern pharmaceutical synthesis. Its unique structural features and versatility make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic solutions. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.